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Compound of Interest

Compound Name: Tetraphenoxysilane

Cat. No.: B073000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical and physical

properties of Tetraphenyl Orthosilicate (CAS No. 1174-72-7). While this document will detail

available information regarding its synthesis, purification, and analytical characterization, it is

important to note that publicly available data on its biological activity, mechanism of action, and

specific effects on signaling pathways are currently limited. This guide aims to consolidate the

existing knowledge and provide a framework for future research and development.

Chemical Identification and Physical Properties
Tetraphenyl orthosilicate, also known as tetraphenoxysilane, is an organosilicon compound

with the central silicon atom bonded to four phenoxy groups.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 1174-72-7

Molecular Formula C₂₄H₂₀O₄Si

Molecular Weight 400.50 g/mol [1]

IUPAC Name Tetraphenyl silicate

Synonyms Tetraphenoxysilane, Phenyl silicate

Table 2: Physicochemical Properties

Property Value Source

Physical State
Solid, white powder or light

pink chunky solid.[2]
PubChem

Melting Point 47-50 °C (117-122 °F) ChemSrc[3]

Boiling Point
467.3 ± 18.0 °C at 760

mmHg[3]
ChemSrc

Density 1.2 ± 0.1 g/cm³[3] ChemSrc

Flash Point 160.4 ± 23.1 °C[3] ChemSrc

Solubility

Insoluble in water.[4] Soluble in

most common organic solvents

like benzene, acetone, and

ether.

CAMEO Chemicals, Google

Patents

Vapor Pressure 0.0 ± 1.1 mmHg at 25°C ChemSrc[3]

Synthesis and Purification
Synthesis
The primary method for synthesizing tetraphenyl orthosilicate involves the reaction of silicon

tetrachloride (SiCl₄) with phenol (C₆H₅OH)[5]. The overall reaction is as follows:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.actylislab.com/msds/Tetraethyl%20orthosilicate.pdf
https://ri.conicet.gov.ar/bitstream/handle/11336/55688/CONICET_Digital_Nro.62876775-b36e-43a3-bcba-ff7945c37b04_A.pdf?sequence=2
https://www.researchgate.net/figure/GC-analysis-of-TEOS-in-methanol-before-and-after-the-addition-of-the-acid-catalyst_fig3_264027407
https://www.researchgate.net/figure/GC-analysis-of-TEOS-in-methanol-before-and-after-the-addition-of-the-acid-catalyst_fig3_264027407
https://www.researchgate.net/figure/GC-analysis-of-TEOS-in-methanol-before-and-after-the-addition-of-the-acid-catalyst_fig3_264027407
https://www.researchgate.net/figure/GC-analysis-of-TEOS-in-methanol-before-and-after-the-addition-of-the-acid-catalyst_fig3_264027407
https://www.researchgate.net/figure/Si-left-and-13-C-1-H-NMR-spectra-right-for-1-a-e-under-various-conditions-a_fig1_7140822
https://www.researchgate.net/figure/GC-analysis-of-TEOS-in-methanol-before-and-after-the-addition-of-the-acid-catalyst_fig3_264027407
https://www2.chem.wisc.edu/deptfiles/genchem/Chm346/pdf/recrystallization.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SiCl₄ + 4 C₆H₅OH → Si(OC₆H₅)₄ + 4 HCl

A general experimental protocol, based on descriptions in patent literature, is provided below.

Experimental Protocol: Synthesis of Tetraphenyl Orthosilicate

Reaction Setup: A reaction vessel equipped with a stirrer, reflux condenser, and a dropping

funnel is charged with a suitable inert solvent such as toluene or xylene.

Reactant Addition: Phenol is dissolved in the solvent. Silicon tetrachloride is then added

dropwise to the phenol solution while stirring. The reaction is exothermic, and the addition

rate should be controlled to maintain a manageable reaction temperature. To drive the

reaction to completion and remove the hydrogen chloride byproduct, a stream of inert gas

(e.g., nitrogen) can be bubbled through the reaction mixture, or a base (e.g., pyridine) can be

added to act as an HCl scavenger.

Reaction Conditions: The reaction mixture is typically heated to reflux for several hours to

ensure complete reaction. The progress of the reaction can be monitored by the cessation of

HCl evolution.

Work-up: After cooling, the reaction mixture may be filtered to remove any precipitated salts

(if a base was used). The solvent is then removed under reduced pressure to yield the crude

tetraphenyl orthosilicate.
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Figure 1: General workflow for the synthesis of Tetraphenyl Orthosilicate.

Purification
Recrystallization is a common method for purifying solid organic compounds like tetraphenyl

orthosilicate. The choice of solvent is critical for successful purification.

Experimental Protocol: Recrystallization of Tetraphenyl Orthosilicate

Solvent Selection: A suitable solvent is one in which tetraphenyl orthosilicate has high

solubility at elevated temperatures and low solubility at room temperature or below. Common

solvents to screen for recrystallization include ethanol, isopropanol, or mixed solvent

systems like hexane/ethyl acetate[6].

Dissolution: The crude tetraphenyl orthosilicate is dissolved in a minimal amount of the

chosen hot solvent to form a saturated solution.

Hot Filtration (Optional): If insoluble impurities are present, the hot solution is filtered through

a pre-heated funnel to remove them.

Crystallization: The hot, clear solution is allowed to cool slowly and undisturbed to room

temperature, followed by further cooling in an ice bath to maximize crystal formation[7][8][9]

[10][11].

Isolation and Drying: The purified crystals are collected by vacuum filtration, washed with a

small amount of cold solvent, and then dried under vacuum to remove any residual solvent.

Analytical Characterization
While specific spectral data for tetraphenyl orthosilicate is not readily available in the searched

literature, standard analytical techniques can be employed for its characterization. The

following sections describe the expected methodologies.

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS can be used to determine the purity of tetraphenyl orthosilicate and identify any volatile

impurities.
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Experimental Protocol: GC-MS Analysis

Sample Preparation: A dilute solution of tetraphenyl orthosilicate is prepared in a suitable

volatile solvent (e.g., dichloromethane or ethyl acetate).

GC Conditions: A gas chromatograph equipped with a capillary column (e.g., a non-polar or

medium-polarity column like DB-5ms) is used. The oven temperature program would

typically start at a low temperature, ramp up to a high temperature to ensure elution of the

compound, and then hold.

MS Conditions: An electron ionization (EI) source is commonly used. The mass spectrometer

would be set to scan a mass range appropriate for the molecular weight of tetraphenyl

orthosilicate and its expected fragments.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are essential for confirming the structure of the synthesized

compound.

Experimental Protocol: NMR Analysis

Sample Preparation: A small amount of the purified tetraphenyl orthosilicate is dissolved in a

deuterated solvent, typically chloroform-d (CDCl₃), in an NMR tube.

¹H NMR: The spectrum is expected to show signals in the aromatic region (approximately

7.0-8.0 ppm) corresponding to the protons of the four phenyl groups.

¹³C NMR: The spectrum will show characteristic signals for the aromatic carbons. The carbon

atoms directly attached to the oxygen will appear at a different chemical shift compared to

the other aromatic carbons.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in the molecule.

Experimental Protocol: FTIR Analysis
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Sample Preparation: A small amount of the solid sample can be analyzed directly using an

Attenuated Total Reflectance (ATR) accessory, or a KBr pellet can be prepared.

Expected Absorptions: The FTIR spectrum of tetraphenyl orthosilicate is expected to show

characteristic absorption bands for:

Si-O-C stretching vibrations.

Aromatic C-H stretching and bending vibrations.

C=C stretching vibrations of the aromatic rings.

Table 3: Expected FTIR Peak Assignments

Wavenumber (cm⁻¹) Assignment

~3100-3000 Aromatic C-H stretch

~1600, ~1490 Aromatic C=C stretch

~1240 Aryl-O stretch

~1100-900 Si-O-C stretch

~900-675 Aromatic C-H out-of-plane bend

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of the compound.

Experimental Protocol: Mass Spectrometry Analysis

Ionization: Electron Ionization (EI) is a common method for volatile compounds. Electrospray

ionization (ESI) could also be used if the compound is introduced in solution.

Expected Fragmentation: The molecular ion peak [M]⁺ at m/z 400.1 would be expected.

Fragmentation may involve the loss of phenoxy radicals (•OC₆H₅) or phenol molecules

(HOC₆H₅).
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Biological Activity and Signaling Pathways
Extensive searches of the scientific literature did not yield specific data on the biological

activity, mechanism of action, or effects on signaling pathways of Tetraphenyl Orthosilicate

(CAS 1174-72-7). Research in this area has predominantly focused on the biological effects of

silica (SiO₂), silica nanoparticles, and silicate ions in general.

Studies on silica nanoparticles have indicated that they can induce cellular responses,

including cytotoxicity and the activation of inflammatory signaling pathways such as the Tumor

Necrosis Factor (TNF) and Mitogen-Activated Protein Kinase (MAPK) pathways in various cell

lines[11]. However, it is crucial to emphasize that these findings are not directly applicable to

tetraphenyl orthosilicate, which is a distinct molecular entity with different physicochemical

properties.

The lack of specific biological data for tetraphenyl orthosilicate presents an opportunity for

future research to explore its potential bioactivity, including its cytotoxicity against cancer cell

lines and its influence on key cellular signaling cascades.
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Figure 2: A simplified representation of the TNF-MAPK signaling pathway, which is known to

be affected by some silica-based materials, but has not been studied in the context of

Tetraphenyl Orthosilicate.
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Safety and Handling
Based on general safety data for related organosilicate compounds, the following handling

precautions are recommended.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses

with side-shields, and a lab coat.

Ventilation: Use in a well-ventilated area or under a chemical fume hood to avoid inhalation

of any dust or vapors.

Incompatibilities: Avoid contact with strong oxidizing agents and strong acids.

Storage: Store in a tightly closed container in a dry and cool place.

Conclusion
Tetraphenyl orthosilicate is a well-defined organosilicon compound with established chemical

and physical properties. While methods for its synthesis and purification are based on standard

organic chemistry principles, detailed experimental protocols and specific analytical data are

not widely published. A significant gap exists in the understanding of its biological activity and

potential effects on cellular signaling pathways. This guide provides a comprehensive summary

of the currently available information and highlights areas where further research is needed to

fully characterize this compound, particularly for its potential applications in drug development

and other life sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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